Cas no 169229-60-1 (Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester)
169229-60-1 structure
Product Name:Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester
CAS No:169229-60-1
MF:C21H18O5
MW:350.364626407623
CID:1350918
Update Time:2024-08-17
Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester
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- Inchi: 1S/C21H18O5/c22-18-11-17(21(24)26-14-16-9-5-2-6-10-16)12-19(20(18)23)25-13-15-7-3-1-4-8-15/h1-12,22-23H,13-14H2
- InChI Key: WCAOMXLYRDKAAO-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)C1=CC(OCC2=CC=CC=C2)=C(O)C(O)=C1
Computed Properties
- Exact Mass: 350.11544
Experimental Properties
- Density: 1.299±0.06 g/cm3(Predicted)
- Boiling Point: 577.8±45.0 °C(Predicted)
- PSA: 75.99
- pka: 7.56±0.50(Predicted)
Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
169229-60-1 (Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, phenylmethyl ester) Related Products
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- 17275-82-0(Ethyl 3,5-dimethoxybenzoate)
- 1719-88-6(3,4,5-Trimethoxybenzoic Anhydride)
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- 617-05-0(Ethyl vanillate)
- 3943-74-6(Methyl vanillate)
- 179688-14-3(Methyl 3,4-bis(2-methoxyethoxy)benzoate)
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